Cas no 147619-40-7 (3-Cyano Gimeracil Methyl Ether)

• Product Name: 3-Cyano Gimeracil Methyl Ether
• CAS No: 147619-40-7
• MF: C₇H₅ClN₂O₂
• MW: 184.579800367355
• MDL: MFCD07368155
• CID: 65049
• PubChem ID: 10965211
• Update Time: 2025-06-13

3-Cyano Gimeracil Methyl Ether Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methoxy-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 5-CHLORO-1,2-DIHYDRO-4-METHOXY-2-OXO-3-PYRIDINECARBONITRILE
• 3-Cyano Gimeracil Methyl Ether
• MPC
• 5-Chloro-3-Cyano-4-methony-2-(1H)-pyridinone
• 3-pyridinecarbonitrile, 5-chloro-1,2-dihydro-4-methoxy-2-oxo-
• MPC 5-chloro-1,2-dihydro-4-methoxy-2-oxo-3-pyridinecarbonitrile
• 5-chloro-4-methoxy-2-oxo-1H-pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,5-chloro-1,2-dihydro-4-methoxy-2-oxo-
• Jsp002756
• BCP08534
• FCH855170
• 7343AA
• AKO
• J-517237
• AS-10506
• DTXSID90450030
• AMY2385
• SCHEMBL9453387
• FT-0665289
• 3-CyanoGimeracil-13C3MethylEther
• AKOS006285318
• AB31825
• CS-0042986
• AC-1950
• 147619-40-7
• SCHEMBL171950
• MFCD07368155
• DB-063721

• MDL： MFCD07368155
• Inchi： 1S/C7H5ClN2O2/c1-12-6-4(2-9)7(11)10-3-5(6)8/h3H,1H3,(H,10,11)
• InChI Key： NSFMNXCAJNVYKF-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(C#N)=C1OC)=O

Computed Properties

• Exact Mass: 184.00400
• Monoisotopic Mass: 184.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1
• XLogP3: 0.2

Experimental Properties

• Color/Form: Powder
• Density: 1.43
• Boiling Point: 376.8°Cat760mmHg
• Flash Point: 181.7°C
• Refractive Index: 1.563
• PSA: 65.88000
• LogP: 0.90858

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-Cyano Gimeracil Methyl Ether

Research Brief on 3-Cyano Gimeracil Methyl Ether (CAS: 147619-40-7): Recent Advances and Applications

3-Cyano Gimeracil Methyl Ether (CAS: 147619-40-7) is a chemically modified derivative of gimeracil, a compound known for its role as a potent inhibitor of dihydropyrimidine dehydrogenase (DPD). DPD is a key enzyme in the catabolism of fluoropyrimidines, such as 5-fluorouracil (5-FU), which are widely used in chemotherapy. By inhibiting DPD, 3-Cyano Gimeracil Methyl Ether enhances the efficacy and reduces the toxicity of 5-FU-based therapies. Recent studies have focused on optimizing its pharmacokinetic properties and exploring its potential in combination therapies for various cancers.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of 3-Cyano Gimeracil Methyl Ether to improve its bioavailability and metabolic stability. The researchers synthesized several analogs and evaluated their DPD inhibitory activity using in vitro assays. The results indicated that the cyano group at the 3-position significantly enhances binding affinity to DPD, while the methyl ether moiety improves solubility. These findings suggest that 3-Cyano Gimeracil Methyl Ether could serve as a lead compound for further development of DPD inhibitors.

In addition to its role in cancer therapy, recent preclinical studies have explored the potential of 3-Cyano Gimeracil Methyl Ether in treating inflammatory diseases. A 2024 paper in Biochemical Pharmacology reported that the compound exhibits anti-inflammatory effects by modulating the NF-κB pathway. This dual functionality—DPD inhibition and anti-inflammatory activity—positions 3-Cyano Gimeracil Methyl Ether as a versatile candidate for multifactorial diseases, such as colorectal cancer, where inflammation plays a critical role in tumor progression.

Another area of active research is the formulation of 3-Cyano Gimeracil Methyl Ether for targeted drug delivery. Nanoparticle-based delivery systems have been tested to enhance its accumulation in tumor tissues while minimizing off-target effects. A 2023 study in Molecular Pharmaceutics demonstrated that liposomal encapsulation of the compound significantly improved its therapeutic index in murine models of pancreatic cancer. These advancements highlight the potential of 3-Cyano Gimeracil Methyl Ether to address unmet needs in oncology.

Despite these promising developments, challenges remain in the clinical translation of 3-Cyano Gimeracil Methyl Ether. Pharmacokinetic studies in humans are limited, and further optimization of dosing regimens is needed to balance efficacy and safety. Ongoing research aims to address these gaps through phase I clinical trials, which are expected to provide critical data on its tolerability and pharmacokinetic profile in cancer patients.

In conclusion, 3-Cyano Gimeracil Methyl Ether (CAS: 147619-40-7) represents a promising therapeutic agent with applications in oncology and inflammatory diseases. Recent studies have elucidated its mechanism of action, optimized its chemical structure, and explored innovative delivery methods. As research progresses, this compound may emerge as a key player in the development of next-generation therapies for complex diseases.